Cas no 2200280-52-8 (N-[3-Oxo-3-(4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-yl)propyl]prop-2-enamide)

• Product Name: N-[3-Oxo-3-(4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-yl)propyl]prop-2-enamide
• CAS No: 2200280-52-8
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 5410096
• PubChem ID: 145897691
• Update Time: 2025-05-20

N-[3-Oxo-3-(4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-yl)propyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[3-oxo-3-(4-oxospiro[2H-1-benzopyran-2,3′-pyrrolidine]-1′(3H)-yl)propyl]-
• N-(3-oxo-3-{4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidin]-1'-yl}propyl)prop-2-enamide
• Z2350062010
• EN300-26611890
• 2200280-52-8
• N-[3-Oxo-3-(4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-yl)propyl]prop-2-enamide

• Inchi： 1S/C18H20N2O4/c1-2-16(22)19-9-7-17(23)20-10-8-18(12-20)11-14(21)13-5-3-4-6-15(13)24-18/h2-6H,1,7-12H2,(H,19,22)
• InChI Key： DUOBANHBWHKSCH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC21CN(C(CCNC(C=C)=O)=O)CC2)=O

Computed Properties

• Exact Mass: 328.14230712g/mol
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.1±55.0 °C(Predicted)
• pka: 14.45±0.46(Predicted)

Additional information on N-[3-Oxo-3-(4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-yl)propyl]prop-2-enamide

Comprehensive Overview of N-[3-Oxo-3-(4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-yl)propyl]prop-2-enamide (CAS No. 2200280-52-8)

The compound N-[3-Oxo-3-(4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-yl)propyl]prop-2-enamide (CAS No. 2200280-52-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique spirocyclic structure and functional groups make it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or protease modulator, given its structural resemblance to other bioactive molecules.

One of the most intriguing aspects of this compound is its chromene-pyrrolidine hybrid core, which is known to exhibit antioxidant and anti-inflammatory properties. This has led to its exploration in the context of neurodegenerative diseases and cancer therapeutics. Recent studies have highlighted its ability to interact with cellular signaling pathways, making it a subject of interest for precision medicine and personalized therapy approaches.

In the realm of synthetic chemistry, N-[3-Oxo-3-(4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-yl)propyl]prop-2-enamide serves as a valuable intermediate for the synthesis of more complex heterocyclic compounds. Its prop-2-enamide moiety allows for further functionalization, enabling researchers to tailor its properties for specific applications. This flexibility has made it a popular choice in combinatorial chemistry and high-throughput screening assays.

The compound's CAS No. 2200280-52-8 is frequently searched in academic databases and patent literature, reflecting its growing importance in drug discovery. Users often inquire about its solubility, stability, and synthetic routes, which are critical for its practical application. Additionally, its potential role in green chemistry and sustainable synthesis has sparked discussions about eco-friendly production methods.

From a biochemical perspective, the compound's spiro[3H-chromene-2,3'-pyrrolidine] scaffold is noteworthy for its ability to mimic natural enzyme substrates. This mimicry can be exploited to design enzyme inhibitors or activators, offering new avenues for therapeutic intervention. Its prop-2-enamide group also provides a handle for bioconjugation, making it useful in proteomics and diagnostic applications.

In conclusion, N-[3-Oxo-3-(4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-yl)propyl]prop-2-enamide (CAS No. 2200280-52-8) represents a versatile and promising compound with broad applications in pharmaceutical research, material science, and biotechnology. Its unique structural features and functional groups continue to inspire innovative research, positioning it as a key player in the advancement of modern chemistry and drug development.